Cas no 1119238-24-2 ((3R)-1,2,3,4-tetrahydroquinolin-3-ol)

(3R)-1,2,3,4-tetrahydroquinolin-3-ol structure
1119238-24-2 structure
Product Name:(3R)-1,2,3,4-tetrahydroquinolin-3-ol
CAS No:1119238-24-2
MF:C9H11NO
MW:149.189742326736
MDL:MFCD19227469
CID:1099156
PubChem ID:71738666
Update Time:2025-04-20

(3R)-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3R)-1,2,3,4-tetrahydro-3-Quinolinol
    • (3R)-1,2,3,4-tetrahydroquinolin-3-ol
    • SCHEMBL15265663
    • (R)-1,2,3,4-Tetrahydroquinolin-3-ol
    • MFCD19227469
    • AKOS027253568
    • CS-0053347
    • P12593
    • (R)-tetrahydroquinolin-3-ol
    • AS-51400
    • 1119238-24-2
    • BCUWDJPRIHGCRN-MRVPVSSYSA-N
    • MDL: MFCD19227469
    • Inchi: 1S/C9H11NO/c11-8-5-7-3-1-2-4-9(7)10-6-8/h1-4,8,10-11H,5-6H2/t8-/m1/s1
    • InChI Key: BCUWDJPRIHGCRN-MRVPVSSYSA-N
    • SMILES: O[C@H]1CNC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.3Ų

(3R)-1,2,3,4-tetrahydroquinolin-3-ol Pricemore >>

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